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Compound of Interest

Compound Name: 1-Aminocyclohexanecarbonitrile

Cat. No.: B112763

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive safety precautions and detailed protocols for
the handling and use of 1-Aminocyclohexanecarbonitrile. This document is intended to
ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Safety Summary

1-Aminocyclohexanecarbonitrile is a hazardous chemical that requires careful handling. It is
harmful if swallowed, in contact with skin, or inhaled, and can cause severe skin burns and eye
damage.[1] All personnel must be thoroughly familiar with the hazards and safety procedures
outlined in this document and the relevant Safety Data Sheet (SDS) before working with this

compound.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal 4 )

skin

) ) o H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

Source: PubChem CID 79635[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Aminocyclohexanecarbonitrile

is provided below. This information is critical for safe handling, storage, and spill response.

Table 2: Physical and Chemical Data

Property Value

Molecular Formula C7H12N:2

Molecular Weight 124.18 g/mol

Boiling Point 236.2°C at 760 mmHg

Flash Point 96.6°C (206.0°F)

Solubility Soluble in water (3.995e+004 mg/L @ 25°C)

Sources: The Good Scents Company, Smolecule[1][2]

Toxicity Data
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The following table summarizes the available toxicity data for 1-
Aminocyclohexanecarbonitrile. The absence of comprehensive data necessitates that this
compound be handled as potentially highly toxic.

Table 3: Acute Toxicity Data

Route Species Dose Effect

LDLo (Lowest

Oral Rat 200 mg/kg ]
published lethal dose)

LDLo (Lowest

Dermal Rabbit 200 mg/kg )
published lethal dose)

Source: The Good Scents Company[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory when handling 1-
Aminocyclohexanecarbonitrile.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

Laboratory coat, long pants, and closed-toe
Skin and Body Protection shoes. For larger quantities, consider a

chemical-resistant apron or suit.

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If the potential for
Respiratory Protection ] ] ] ]
inhalation exists, a NIOSH-approved respirator

with an appropriate cartridge is required.
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Experimental Protocols
General Handling and Weighing Protocol

This protocol outlines the safe procedure for handling and weighing 1-
Aminocyclohexanecarbonitrile.

Workflow for Safe Handling and Weighing

Click to download full resolution via product page
Caption: Workflow for the safe handling and weighing of 1-Aminocyclohexanecarbonitrile.
Methodology:
e Preparation:
o Put on all required personal protective equipment (PPE) as specified in Table 4.
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials: 1-Aminocyclohexanecarbonitrile, a clean spatula,
weighing paper or a tared container, and a waste container.

e Handling and Weighing:
o Perform all manipulations of the solid compound inside the chemical fume hood.
o Carefully open the container of 1-Aminocyclohexanecarbonitrile.

o Using a clean spatula, transfer the desired amount of the compound to the weighing paper

or container.
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o Close the main container tightly.
o Record the weight.
e Cleanup:
o Clean the spatula and any contaminated surfaces with an appropriate solvent.

o Dispose of any contaminated weighing paper, gloves, and other disposable materials in a

designated hazardous waste container.

o Wash hands thoroughly after removing gloves.

Protocol for Use as a Precursor in Gabapentin Synthesis
(llustrative)

1-Aminocyclohexanecarbonitrile is a key intermediate in the synthesis of the anticonvulsant
drug Gabapentin. The following is an illustrative protocol for its use in a laboratory setting,

emphasizing safety at each step.

Generalized Synthetic Pathway

e.g., H2S04, heat

1-Aminocyclohexane-1-carboxamide Hofmann_Rearrangement Gabapentin

1-Aminocyclohexanecarbonitrile Hydrolysis

Click to download full resolution via product page

Caption: Simplified reaction pathway from 1-Aminocyclohexanecarbonitrile to Gabapentin.
Methodology:
» Reaction Setup:

o All steps must be performed in a chemical fume hood.

o Set up a round-bottom flask with a magnetic stirrer and a reflux condenser.

o Ensure all glassware is clean and dry.
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 Hydrolysis of the Nitrile:

o Carefully add a measured amount of concentrated sulfuric acid to a flask containing water,
while cooling in an ice bath. Caution: Always add acid to water.

o Slowly add the weighed 1-Aminocyclohexanecarbonitrile to the acidic solution with
stirring.

o Heat the mixture to reflux for the specified time according to the specific research protocol.
Monitor the reaction progress by an appropriate analytical method (e.g., TLC, LC-MS).

o Work-up and Isolation of Intermediate:
o Cool the reaction mixture to room temperature.

o Carefully neutralize the mixture by the slow addition of a base (e.g., sodium hydroxide
solution) while cooling in an ice bath.

o The intermediate, 1-aminocyclohexane-1-carboxamide, may precipitate and can be
collected by filtration.

o Wash the collected solid with cold water and dry under vacuum.
e Hofmann Rearrangement:

o Prepare a solution of sodium hypobromite in a separate flask, typically by adding bromine
to a cold solution of sodium hydroxide. Caution: Bromine is highly corrosive and toxic.

o Add the dried intermediate from the previous step to the sodium hypobromite solution at a
low temperature.

o Allow the reaction to proceed as per the specific protocol, which may involve warming to
room temperature or gentle heating.

¢ Final Product Isolation and Purification:

o Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the
product, Gabapentin hydrochloride.
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o Collect the crude product by filtration.
o Purify the product by recrystallization from an appropriate solvent system.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 1-
Aminocyclohexanecarbonitrile.

Emergency Response Flowchart

Eye Contact

ounts of water for atfeast 15 minues. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids. Move lo fres
If not breathing
Seekimmediate medical attention een

Immediately flush with copi
Remove
e

Click to download full resolution via product page

Caption: Flowchart of emergency procedures for incidents involving 1-
Aminocyclohexanecarbonitrile.

Detailed First Aid Measures:

o Skin Contact: Immediately wash the affected area with large amounts of soap and water for
at least 15 minutes while removing contaminated clothing and shoes.[2] Seek medical
attention if irritation persists.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical
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attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration.[2] Seek immediate medical attention.

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person.[2] Seek immediate medical attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as oxidizing agents.[3] Keep refrigerated for long-term
storage.

» Disposal: Dispose of waste and empty containers in accordance with all local, state, and
federal regulations. Do not allow the material to enter drains or water courses.[2]

Disclaimer: This document is intended as a guide and does not replace a thorough risk
assessment and the information provided in the manufacturer's Safety Data Sheet (SDS). All
laboratory personnel must be trained in the proper handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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